Cas no 898750-05-5 (2-Cyano-2'-morpholinomethyl benzophenone)

• Product Name: 2-Cyano-2'-morpholinomethyl benzophenone
• CAS No: 898750-05-5
• MF: C₁₉H₁₈N₂O₂
• MW: 306.358424663544
• MDL: MFCD03842409
• CID: 1945954
• PubChem ID: 24725130
• Update Time: 2025-07-25

2-Cyano-2'-morpholinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• 2-[2-(morpholin-4-ylmethyl)benzoyl]benzonitrile
• CTK5G3664
• AG-H-63414
• KB-170164
• 2-Cyano-2'-morpholinomethyl benzophenone
• 2-{2-[(Morpholin-4-yl)methyl]benzoyl}benzonitrile
• MFCD03842409
• AKOS016020853
• 2-CYANO-2'-MORPHOLINOMETHYLBENZOPHENONE
• 898750-05-5
• DTXSID90643526

• MDL： MFCD03842409
• Inchi： 1S/C19H18N2O2/c20-13-15-5-1-3-7-17(15)19(22)18-8-4-2-6-16(18)14-21-9-11-23-12-10-21/h1-8H,9-12,14H2
• InChI Key： COFSHRSBGHBSOY-UHFFFAOYSA-N
• SMILES： O1CCN(CC2=CC=CC=C2C(C2C=CC=CC=2C#N)=O)CC1

Computed Properties

• Exact Mass: 306.13700
• Monoisotopic Mass: 306.136827821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 53.3Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 523.8°C at 760 mmHg
• Flash Point: 270.6°C
• Refractive Index: 1.622
• PSA: 53.33000
• LogP: 2.55938

Additional information on 2-Cyano-2'-morpholinomethyl benzophenone

Professional Introduction to 2-Cyano-2'-morpholinomethyl benzophenone (CAS No. 898750-05-5)

2-Cyano-2'-morpholinomethyl benzophenone, with the chemical identifier CAS No. 898750-05-5, is a compound of significant interest in the field of pharmaceutical chemistry and biotechnology. This molecule, characterized by its benzophenone core and cyano-morpholine substituents, has garnered attention due to its versatile applications in synthetic chemistry and potential utility in drug development.

The structural composition of 2-Cyano-2'-morpholinomethyl benzophenone includes a benzophenone moiety, which is a well-known scaffold in medicinal chemistry, and a cyano group attached to a morpholine ring. The morpholine moiety introduces a polar, basic nitrogen atom, which can enhance the solubility and bioavailability of compounds containing this group. This structural feature makes it an attractive candidate for further derivatization and exploration in pharmaceutical applications.

In recent years, there has been a growing interest in the development of novel photoinitiators for polymer chemistry and industrial applications. Benzophenone derivatives, including 2-Cyano-2'-morpholinomethyl benzophenone, have been widely studied for their ability to initiate polymerization under UV light. The cyano group in this compound can participate in hydrogen bonding interactions, potentially enhancing the efficiency of photopolymerization processes. This property has been exploited in various industrial applications, such as dental resins, coatings, and 3D printing materials.

The morpholine substituent in 2-Cyano-2'-morpholinomethyl benzophenone also contributes to its unique chemical properties. Morpholine derivatives are known for their stability and compatibility with a wide range of organic systems, making them suitable for use in complex formulations. Additionally, the presence of both the cyano and morpholine groups suggests that this compound may exhibit dual functionality, which could be beneficial in drug design and development.

Recent research has highlighted the potential of 2-Cyano-2'-morpholinomethyl benzophenone as a precursor for more complex molecules. For instance, its reactivity with various nucleophiles allows for the introduction of additional functional groups, enabling the synthesis of heterocyclic compounds with potential pharmaceutical activity. The benzophenone core can also be used as a scaffold for designing molecules with specific biological targets, such as enzymes or receptors.

The compound's ability to participate in various chemical reactions makes it a valuable tool for synthetic chemists. Its versatility has been demonstrated in several studies where it has been used to synthesize novel intermediates and active pharmaceutical ingredients (APIs). The cyano group can be reduced to an amine or converted into other functional groups, while the morpholine ring can undergo modifications such as alkylation or acylation.

In addition to its synthetic utility, 2-Cyano-2'-morpholinomethyl benzophenone has shown promise in biotechnological applications. Its structural features make it a potential candidate for use in drug delivery systems, where its ability to interact with biological molecules could enhance the targeted delivery of therapeutic agents. Furthermore, its photophysical properties have been explored for use in optogenetic tools and imaging agents.

The development of new methodologies for synthesizing complex molecules has been facilitated by the use of intermediates like 2-Cyano-2'-morpholinomethyl benzophenone. Advanced techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient production of these compounds, reducing reaction times and improving yields. These advancements have opened up new possibilities for drug discovery and material science applications.

The future prospects of 2-Cyano-2'-morpholinomethyl benzophenone are promising, with ongoing research exploring its potential in various fields. As our understanding of molecular interactions continues to grow, so does the potential for this compound to contribute to innovative solutions in medicine and industry. Its unique structural features and reactivity make it a valuable asset in the chemist's toolkit.